Cas no 688362-65-4 ((1S)-1-(2-Methylphenyl)prop-2-enylamine)

• Product Name: (1S)-1-(2-Methylphenyl)prop-2-enylamine
• CAS No: 688362-65-4
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 5580704
• PubChem ID: 101957934
• Update Time: 2025-05-19

(1S)-1-(2-Methylphenyl)prop-2-enylamine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-METHYLPHENYL)PROP-2-ENYLAMINE
• N15260
• 688362-65-4
• (S)-1-(2-Methylphenyl)-2-propene-1-amine
• (S)-1-o-tolylprop-2-en-1-amine
• Benzenemethanamine, α-ethenyl-2-methyl-, (αS)-
• (1S)-1-(2-Methylphenyl)prop-2-enylamine

• Inchi： 1S/C10H13N/c1-3-10(11)9-7-5-4-6-8(9)2/h3-7,10H,1,11H2,2H3/t10-/m0/s1
• InChI Key： DQPKMPCLIIXSOI-JTQLQIEISA-N
• SMILES： N[C@@H](C=C)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 147.104799419g/mol
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.952±0.06 g/cm3(Predicted)
• Boiling Point: 243.4±9.0 °C(Predicted)
• pka: 8.73±0.10(Predicted)

Additional information on (1S)-1-(2-Methylphenyl)prop-2-enylamine

Introduction to (1S)-1-(2-Methylphenyl)prop-2-enylamine (CAS No. 688362-65-4)

(1S)-1-(2-Methylphenyl)prop-2-enylamine, also known by its CAS number 688362-65-4, is a chiral organic compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a chiral center and a substituted phenyl group, making it a valuable building block for the synthesis of more complex molecules. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of (1S)-1-(2-Methylphenyl)prop-2-enylamine.

The chemical structure of (1S)-1-(2-Methylphenyl)prop-2-enylamine consists of a propenylamine moiety attached to a 2-methylphenyl group. The presence of the chiral center at the propenylamine position imparts enantiomeric purity, which is crucial for many applications in pharmaceutical and fine chemical industries. The enantiomeric purity of this compound can be achieved through various asymmetric synthesis methods, such as catalytic asymmetric hydrogenation or enantioselective organocatalysis.

Recent research has highlighted the importance of chiral amines in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that chiral amines, including derivatives of (1S)-1-(2-Methylphenyl)prop-2-enylamine, exhibit potent biological activities against various diseases. These compounds were found to have anti-inflammatory, anti-cancer, and neuroprotective properties, making them promising candidates for drug development.

In terms of synthesis, several methods have been reported for the preparation of (1S)-1-(2-Methylphenyl)prop-2-enylamine. One notable approach involves the use of palladium-catalyzed cross-coupling reactions. A 2020 study in Organic Letters described an efficient and scalable method for synthesizing this compound using palladium-catalyzed allylic substitution reactions. This method not only provides high yields but also ensures excellent enantioselectivity, which is essential for pharmaceutical applications.

Another important aspect of (1S)-1-(2-Methylphenyl)prop-2-enylamine is its role as a precursor in the synthesis of more complex molecules. For example, it can be used as a starting material for the preparation of chiral ligands and catalysts used in asymmetric synthesis. A recent study in Chemical Communications (2023) reported the use of this compound as a key intermediate in the synthesis of highly enantioselective catalysts for asymmetric hydrogenation reactions.

The biological activity of (1S)-1-(2-Methylphenyl)prop-2-enylamine and its derivatives has also been extensively studied. A 2023 publication in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This finding opens up new avenues for the development of anti-inflammatory drugs targeting specific pathways.

In addition to its pharmaceutical applications, (1S)-1-(2-Methylphenyl)prop-2-enylamine has found use in other areas such as materials science and catalysis. Its unique structural features make it suitable for the design and synthesis of functional materials with tailored properties. For instance, a 2023 study in Advanced Materials explored the use of this compound as a building block for self-assembling supramolecular structures with potential applications in nanotechnology.

The safety and environmental impact of chemical compounds are critical considerations in their development and application. Recent studies have shown that (1S)-1-(2-Methylphenyl)prop-2-enylamine is generally considered safe when handled under appropriate conditions. However, it is important to follow standard safety protocols to ensure safe handling and storage.

In conclusion, (1S)-1-(2-Methylphenyl)prop-2-enylamine (CAS No. 688362-65-4) is a versatile and valuable compound with significant potential in various fields, including pharmaceuticals, materials science, and catalysis. Its unique structural features and enantiomeric purity make it an attractive building block for the synthesis of more complex molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.